Cas no 885522-28-1 (4-Iodo-6-methyl-1H-indole)

4-Iodo-6-methyl-1H-indole is a halogenated indole derivative with a molecular formula of C9H8IN. This compound features an iodine substituent at the 4-position and a methyl group at the 6-position of the indole core, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its structural properties enable selective functionalization, particularly in cross-coupling reactions, such as Suzuki or Sonogashira couplings, due to the reactivity of the iodine moiety. The methyl group enhances steric and electronic effects, influencing regioselectivity in further derivatization. This compound is suitable for applications in medicinal chemistry, agrochemical development, and materials science, where precise modifications of the indole scaffold are required.

4-Iodo-6-methyl-1H-indole structure

Product Name:4-Iodo-6-methyl-1H-indole

CAS No:885522-28-1

MF:C₉H₈IN

MW:257.070994377136

MDL:MFCD07781519

CID:840658

PubChem ID:10777513

Update Time:2025-06-09

4-Iodo-6-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-6-methyl-1H-indole
- 1H-Indole, 4-iodo-6-Methyl-
- 4-Iodo-6-methyl indole
- 4-Iodo-6-methylindole
- 885522-28-1
- AKOS022173112
- SCHEMBL12013109
- DTXSID20444801
- DB-184980
- MDL： MFCD07781519
- Inchi： 1S/C9H8IN/c1-6-4-8(10)7-2-3-11-9(7)5-6/h2-5,11H,1H3
- InChI Key： ITOSEVMXVPERCO-UHFFFAOYSA-N
- SMILES： IC1=CC(C)=CC2=C1C=CN2

Computed Properties

Exact Mass: 256.97015g/mol
Monoisotopic Mass: 256.97015g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 15.8Å²

4-Iodo-6-methyl-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM146808-1g	4-iodo-6-methyl-1H-indole	885522-28-1	95%	1g	$720	2021-08-05
Alichem	A199010243-1g	4-Iodo-6-methyl-1H-indole	885522-28-1	95%	1g	$675.80	2023-08-31
Chemenu	CM146808-1g	4-iodo-6-methyl-1H-indole	885522-28-1	95%	1g	$***	2023-03-31
eNovation Chemicals LLC	Y0997588-5g	4-Iodo-6-methylindole	885522-28-1	95%	5g	$2000	2024-08-02
eNovation Chemicals LLC	Y0997588-5g	4-iodo-6-methylindole	885522-28-1	95%	5g	$2000	2025-02-21
eNovation Chemicals LLC	Y0997588-5g	4-iodo-6-methylindole	885522-28-1	95%	5g	$2000	2025-02-28

4-Iodo-6-methyl-1H-indole Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

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